Cas no 508195-77-5 (Benzoic acid, 4-methyl-, 3-hydroxypropyl ester)

• Product Name: Benzoic acid, 4-methyl-, 3-hydroxypropyl ester
• CAS No: 508195-77-5
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 1569566
• PubChem ID: 71366436
• Update Time: 2025-04-21

Benzoic acid, 4-methyl-, 3-hydroxypropyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methyl-, 3-hydroxypropyl ester
• 3-hydroxypropyl 4-methylbenzoate
• 508195-77-5
• DTXSID50789797

• Inchi： 1S/C11H14O3/c1-9-3-5-10(6-4-9)11(13)14-8-2-7-12/h3-6,12H,2,7-8H2,1H3
• InChI Key： BXEZJRUGVBCYPY-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C)=CC=1)=O)CCCO

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53